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Introduction
Aluminum sesquichlorohydrate (ASCH) is a pre-hydrolyzed aluminum-based coagulant that

is effective in a wide range of water and wastewater treatment applications.[1] As a type of

polyaluminum chloride (PAC), it consists of polymeric aluminum species, which are more

efficient and less impactful on pH than traditional coagulants like aluminum sulfate (alum).[2][3]

Its high charge density allows for effective destabilization of colloidal particles, leading to the

removal of turbidity, color, organic matter, and certain heavy metals.[4][5] These application

notes provide detailed protocols for the evaluation of aluminum sesquichlorohydrate and

present performance data under various conditions.

Mechanism of Action: Coagulation and Flocculation
The primary mechanism of aluminum sesquichlorohydrate in water purification is

coagulation followed by flocculation.[3] When added to water, the polymeric aluminum species

in ASCH hydrolyze to form various aluminum hydroxides.[6][7] These positively charged

species neutralize the negative charge of suspended particles, causing them to destabilize and

aggregate into small microflocs.[8] Subsequently, through gentle mixing, these microflocs

agglomerate into larger, denser flocs that can be effectively removed by sedimentation and/or

filtration.[8] The effectiveness of this process is influenced by factors such as pH, coagulant

dosage, water temperature, and the nature of the contaminants present.[9]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1171100?utm_src=pdf-interest
https://www.benchchem.com/product/b1171100?utm_src=pdf-body
https://www.benchchem.com/product/b080602
https://www.sciencepublishinggroup.com/article/10.11648/j.ajep.20251406.15
https://www.nbinno.com/water-treatment-agents/aluminum-chlorohydrate-properties-uses-benefits-vz
https://stars.library.ucf.edu/etd/2435/
https://pubs.acs.org/doi/abs/10.1021/ie301201r
https://www.benchchem.com/product/b1171100?utm_src=pdf-body
https://www.benchchem.com/product/b1171100?utm_src=pdf-body
https://www.nbinno.com/water-treatment-agents/aluminum-chlorohydrate-properties-uses-benefits-vz
https://www.researchgate.net/publication/23445021_Effect_of_pH_on_the_aluminum_salts_hydrolysis_during_coagulation_process_Formation_and_decomposition_of_polymeric_aluminum_species
https://pubmed.ncbi.nlm.nih.gov/18977485/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8430898/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8430898/
http://www.i-asem.org/publication_conf/acem12/M3E-3.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171100?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Presentation
The following tables summarize the performance of aluminum-based coagulants, including

aluminum chlorohydrate (ACH), which is chemically similar to aluminum
sesquichlorohydrate, in removing various contaminants from water.

Table 1: Turbidity and Color Removal Efficiency

Coagul
ant

Dosag
e
(mg/L)

Initial
Turbidi
ty
(NTU)

Final
Turbidi
ty
(NTU)

Turbidi
ty
Remov
al (%)

Initial
Color
(Pt-Co)

Final
Color
(Pt-Co)

Color
Remov
al (%)

Refere
nce

ACH 10 130.3 <5 >97 - - - [8]

Alum 10 130.3 >5 <95 - - - [8]

ACH 100 - - 45 - - 97 [4]

PACl - - - 45 - - 95 [4]

Alum
4 (as

Al)
- >5 80.3 - <15 87.5 [2]

PAX-

XL6

(PAC)

4 (as

Al)
- <5 89.3 - <15 91.8 [2]

Table 2: Dissolved Organic Carbon (DOC) and Metal Removal Efficiency
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Coag
ulant

Dosa
ge
(mg/L
)

Initial
DOC
(mg/L
)

Final
DOC
(mg/L
)

DOC
Remo
val
(%)

Conta
mina
nt

Initial
Conc.
(mg/L
)

Final
Conc.
(mg/L
)

Metal
Remo
val
(%)

Refer
ence

ACH 10 - - -
Alumin

um
8.28 <0.2 >97.5 [8]

ACH 10 - - - Iron 2.83 <0.3 >89.4 [8]

Alum 10 - - -
Alumin

um
8.28 >0.2 <97.5 [8]

Alum 10 - - - Iron 2.83 >0.3 <89.4 [8]

ACH 100 ~15-20 ~4.5-6 70 - - - - [4]

Ferric

Chlori

de

120 ~15-20
~2.25-

3
85 - - - - [4]

Experimental Protocols
Standard Jar Test Protocol for Coagulant Dose
Optimization
This protocol outlines the standard jar test procedure to determine the optimal dosage of

aluminum sesquichlorohydrate for a specific water source.

4.1.1 Materials and Equipment

Standard jar testing apparatus with multiple paddles and beakers (typically 6)

Raw water sample

Aluminum sesquichlorohydrate stock solution (e.g., 1 g/L)

Pipettes or syringes for accurate dosing

Turbidimeter

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC8430898/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8430898/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8430898/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8430898/
https://stars.library.ucf.edu/etd/2435/
https://stars.library.ucf.edu/etd/2435/
https://www.benchchem.com/product/b1171100?utm_src=pdf-body
https://www.benchchem.com/product/b1171100?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171100?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


pH meter

Spectrophotometer (for color or DOC analysis)

Timer

4.1.2 Procedure

Sample Preparation: Fill each beaker of the jar test apparatus with an equal volume of the

raw water sample (e.g., 1000 mL).

Initial Measurements: Measure and record the initial pH, turbidity, color, and DOC of the raw

water.

Coagulant Dosing: While the paddles are rotating at a rapid mix speed (e.g., 100-120 rpm),

add varying doses of the aluminum sesquichlorohydrate stock solution to each beaker. A

typical dose range to evaluate is 5 to 50 mg/L.

Rapid Mix: Continue the rapid mixing for a short period (e.g., 1-3 minutes) to ensure

complete dispersion of the coagulant.

Slow Mix (Flocculation): Reduce the mixing speed to a slow mix (e.g., 20-40 rpm) for a

longer duration (e.g., 15-30 minutes) to promote floc formation.

Sedimentation: Stop the mixing and allow the flocs to settle for a specified period (e.g., 30

minutes).

Sample Collection: Carefully draw a sample from the supernatant of each beaker, being

cautious not to disturb the settled flocs.

Final Measurements: Measure and record the final pH, turbidity, color, and DOC of the

supernatant from each beaker.

Dose Optimization: The optimal dosage is the one that achieves the desired level of

contaminant removal with the lowest coagulant concentration.
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Signaling Pathways and Experimental Workflows
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Caption: Coagulation and flocculation process with aluminum sesquichlorohydrate.
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Caption: Standard workflow for a jar test experiment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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